Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI)
Overview
Description
Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of azulene, which is a bicyclic organic compound that is widely used in the pharmaceutical and cosmetic industries. Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) has been found to exhibit a range of interesting properties that make it a valuable tool for researchers in various fields.
Mechanism Of Action
The exact mechanism of action of Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) is not fully understood. However, it is believed to exert its anti-cancer and anti-inflammatory effects through the modulation of various signaling pathways in cells. Studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical And Physiological Effects
Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has also been shown to have antioxidant activity. Furthermore, it has been found to have a positive effect on the immune system, enhancing the body's ability to fight off infections and diseases.
Advantages And Limitations For Lab Experiments
One of the main advantages of Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) is its relatively simple synthesis method. This makes it a cost-effective tool for researchers who are looking to study its properties. Additionally, this compound has been found to be relatively stable under a wide range of conditions, making it suitable for use in various experimental setups.
However, there are also some limitations associated with the use of Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) in laboratory experiments. One of the main limitations is its low solubility in water, which can make it difficult to work with in aqueous environments. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several potential future directions for research involving Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI). One area of interest is in the development of new anti-cancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) and its potential applications in the treatment of inflammatory diseases. Finally, there is also potential for the development of new synthetic routes to this compound that could improve its solubility and other properties.
Synthesis Methods
The synthesis of Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) involves the condensation of azulene and ethylamine in the presence of a suitable catalyst. The reaction proceeds via a Schiff base intermediate, which is subsequently reduced to yield the final product. The synthesis of this compound is relatively straightforward and can be carried out using standard laboratory procedures.
Scientific Research Applications
Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) has a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound exhibits potent anti-cancer activity, particularly against breast and lung cancer cells. Additionally, Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of various inflammatory diseases.
properties
CAS RN |
139758-88-6 |
|---|---|
Product Name |
Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)-(9CI) |
Molecular Formula |
C13H17NO |
Molecular Weight |
203.28 g/mol |
IUPAC Name |
2-ethoxy-N-methyl-3,6-dihydro-2H-azulen-1-imine |
InChI |
InChI=1S/C13H17NO/c1-3-15-12-9-10-7-5-4-6-8-11(10)13(12)14-2/h5-8,12H,3-4,9H2,1-2H3 |
InChI Key |
VVIZNWUBVWOYGJ-UHFFFAOYSA-N |
SMILES |
CCOC1CC2=C(C1=NC)C=CCC=C2 |
Canonical SMILES |
CCOC1CC2=C(C1=NC)C=CCC=C2 |
synonyms |
Methanamine, N-(2-ethoxy-3,6-dihydro-1(2H)-azulenylidene)- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
